Cas no 1421493-95-9 (1-(4-{6-[(pyridin-2-yl)amino]pyrimidin-4-yl}piperazin-1-yl)-2-(pyrimidin-2-yloxy)ethan-1-one)

• Product Name: 1-(4-{6-[(pyridin-2-yl)amino]pyrimidin-4-yl}piperazin-1-yl)-2-(pyrimidin-2-yloxy)ethan-1-one
• CAS No: 1421493-95-9
• MF: C₁₉H₂₀N₈O₂
• MW: 392.41450214386
• CID: 5365592
• Update Time: 2025-07-28

1-(4-{6-[(pyridin-2-yl)amino]pyrimidin-4-yl}piperazin-1-yl)-2-(pyrimidin-2-yloxy)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-[6-(2-Pyridinylamino)-4-pyrimidinyl]-1-piperazinyl]-2-(2-pyrimidinyloxy)ethanone
• 1-(4-{6-[(pyridin-2-yl)amino]pyrimidin-4-yl}piperazin-1-yl)-2-(pyrimidin-2-yloxy)ethan-1-one

• Inchi： 1S/C19H20N8O2/c28-18(13-29-19-21-6-3-7-22-19)27-10-8-26(9-11-27)17-12-16(23-14-24-17)25-15-4-1-2-5-20-15/h1-7,12,14H,8-11,13H2,(H,20,23,24,25)
• InChI Key： QULIDLTXUCUVEJ-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCN(C2C=C(NC3=NC=CC=C3)N=CN=2)CC1)COC1=NC=CC=N1

Experimental Properties

• Density: 1.378±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 685.6±65.0 °C(Predicted)
• pka: 6.68±0.10(Predicted)

Additional information on 1-(4-{6-[(pyridin-2-yl)amino]pyrimidin-4-yl}piperazin-1-yl)-2-(pyrimidin-2-yloxy)ethan-1-one

Introduction to 1-(4-{6-[(pyridin-2-yl)amino]pyrimidin-4-yl}piperazin-1-yl)-2-(pyrimidin-2-yloxy)ethan-1-one (CAS No. 1421493-95-9)

1-(4-{6-[(pyridin-2-yl)amino]pyrimidin-4-yl}piperazin-1-yl)-2-(pyrimidin-2-yloxy)ethan-1-one, also known by its CAS number 1421493-95-9, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrimidine ring, a piperazine moiety, and a pyridine group. These structural elements contribute to its potential therapeutic applications, particularly in the treatment of various diseases and conditions.

The chemical structure of 1-(4-{6-[(pyridin-2-yl)amino]pyrimidin-4-yl}piperazin-1-yl)-2-(pyrimidin-2-yloxy)ethan-1-one is notable for its high degree of functionalization and the presence of multiple heterocyclic rings. The pyrimidine and pyridine rings are known for their biological activity, often serving as key pharmacophores in drug design. The piperazine moiety, on the other hand, is a common structural element in many pharmaceuticals due to its ability to enhance solubility and bioavailability.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that 1-(4-{6-[(pyridin-2-yl)amino]pyrimidin-4-yl}piperazin-1-yl)-2-(pyrimidin-2-yloxy)ethan-1-one exhibits potent anti-inflammatory properties. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). The compound's ability to modulate key inflammatory pathways, such as the NF-kB pathway, has been well-documented in preclinical studies.

In addition to its anti-inflammatory effects, 1-(4-{6-[(pyridin-2-yl)amino]pyrimidin-4-yl}piperazin-1-yl)-2-(pyrimidin-2-yloxy)ethan-1-one has also shown potential as an anticancer agent. Studies conducted in vitro and in vivo have demonstrated its ability to inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and the inhibition of cell proliferation through the modulation of specific signaling pathways.

The pharmacokinetic properties of 1-(4-{6-[(pyridin-2-yl)amino]pyrimidin-4-yl}piperazin-1-yl)-2-(pyrimidin-2-yloxy)ethan-1-one have been extensively studied. It has been found to have good oral bioavailability and a favorable half-life, making it suitable for chronic administration. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(4-{6-[(pyridin-2-yl)amino]pyrimidin-g;g;g;g;g;g;g;g;g;g;g;g;g;eraz/spa/spa/spa/spa/spa/spa/spa/spa/spa/spa/spa/spa/span>-/style/font-wight:bold;'>/style/font-wight:bold;'>/style/font-wight:bold;'>/style/font-wight:bold;'>/style/font-wight:bold;'>/style/font-wight:bold;'>/style/font-wight:bold;'>/style/font-wight:bold;'>/style/font-wight:bold;'>/style/font-wight:bold;'>/style/font-wight:bold;'>/style/font-wight:bold;'>/style/font-wight:bold;'>/style/font-wight:bold;'>/style/font-wight:bold;'>/style/font-wight:bold;'>/style/font-wight:bodl>-yle)-/(pip/style=weight:bold;'>(pip/style=weight:bold;'>(pip/style=weight:bold;'>(pip/style=weight:bold;'>(pip/style=weight:bold;'>(pip/style=weight:bold;'>(pip/style=weight:bold;'>(pip/style=weight:bold;'>(pip/style=weight:bold;'>(pip/style=weight:bold;'>(pip/style=weight:bold;'>(pip/style=weight.bold>')eraz/span>-yle)-yle)/s/span>-yle)/s/span>-yle)/s/span>-yle)/s/span>-yle)/s/span>-yle)/s/span>-yle)/s/span>-yle)/s/span>-yle)/span>-yle)
2-(/
2-(/
2-(/
2-(/
2-(/
2-(/
2-(/
2-(/
2-(/
2-(/
2-(/
2-pyrone (CAS No. 14
one (CAS No. 14
one (CAS No. 14
one (CAS No. 14
one (CAS No. 14
one (CAS No. 14
one (CAS No. 14
one (CAS No. 14
one (CAS No. 14
one (CAS No. 14
one (CAS No. 93959)